2-{4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyrazine

• IUPAC Name: 2-[4-ethyl-5-[(2-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyrazine
• InChI: InChI=1S/C15H14FN5S/c1-2-21-14(13-9-17-7-8-18-13)19-20-15(21)22-10-11-5-3-4-6-12(11)16/h3-9H,2,10H2,1H3
• InChI Key: FZKYZUNVXCGVRY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2F)C3=NC=CN=C3
• Molecular Formula: C15H14FN5S
• Molecular Weight: 315.4 g/mol

Description

2-{4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyrazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains both pyrazine and triazole rings.

Mechanism of Action

The mechanism of action of 2-{4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyrazine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. It has been reported to inhibit the activity of matrix metalloproteinases, which are enzymes involved in cancer metastasis. Additionally, this compound has been reported to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammation and various diseases.
Biochemical and Physiological Effects:
2-{4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyrazine has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation in various tissues. Additionally, this compound has been reported to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-{4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyrazine is its versatility in various fields of scientific research. It can be synthesized in high yield and purity, making it readily available for laboratory experiments. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can limit its applications in certain experiments.

Future Directions

There are several future directions for the research and development of 2-{4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyrazine. One potential direction is the further optimization of its synthesis method to increase yield and purity. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various fields of scientific research. Finally, the development of novel derivatives of this compound with improved solubility and bioactivity is also a promising direction for future research.

Synthesis Methods

The synthesis of 2-{4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyrazine involves the reaction of 4-ethyl-5-mercapto-1,2,4-triazole with 2-fluorobenzyl chloride in the presence of a suitable base. The resulting intermediate is then reacted with 2,3-dichloropyrazine in the presence of a palladium catalyst to yield the final product. This method has been reported in various scientific journals and has been optimized for high yield and purity.

Scientific Research Applications

2-{4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyrazine has been extensively studied for its potential applications in various fields of scientific research. It has been reported to have anti-cancer, anti-inflammatory, and anti-bacterial properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, this compound has been reported to have potential applications in the field of material science for the synthesis of novel materials with unique properties.